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Compound of Interest

Compound Name: Potassium (Z)-hexadec-9-enoate

Cat. No.: B094551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of potassium palmitoleate. It is intended to be a valuable resource for researchers,
scientists, and professionals involved in drug development and formulation, offering detailed
information on its chemical identity, physical characteristics, and biological relevance.

Chemical Identity and Structure

Potassium palmitoleate is the potassium salt of palmitoleic acid, a monounsaturated omega-7
fatty acid. Its chemical structure consists of a 16-carbon chain with a single double bond in the
cis-conformation at the ninth carbon atom.[1][2]

Chemical Formula: CieH20KO2[1][3]

CAS Number: 18175-44-5[1][2][3]

Molecular Weight: Approximately 292.50 g/mol [4]
Synonyms:

o Potassium (Z)-hexadec-9-enoate[4]
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» 9-Hexadecenoic acid, potassium salt, (92)-[2]

o Palmitoleic acid potassium salt[4]

Physicochemical Properties

Quantitative data for some physicochemical properties of potassium palmitoleate are not
readily available in the public domain. However, based on the properties of similar potassium
fatty acid salts, the following characteristics can be inferred and are outlined alongside general
experimental protocols for their determination.

Table 1. Summary of Physicochemical Properties of Potassium Palmitoleate
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Property

Value

Notes

Appearance

White to off-white powder or

crystalline solid

Based on typical appearance
of fatty acid salts.[4]

Melting Point

Data not available

The melting point of the related
compound, potassium oleate,
is 235-240 °C. The melting
point of potassium palmitate is
reported as 285 °C.[5] A
general protocol for
determination is provided

below.

Solubility

Soluble in water, methanol,

and ethanol.[5]

As a potassium salt, it is
significantly more water-
soluble than its free fatty acid
counterpart, palmitoleic acid.
[4][6] This property is crucial
for its use in aqueous

formulations.

Critical Micelle Concentration
(CMC)

Data not available

The CMC is a critical
parameter for its surfactant
properties. A general protocol
for its determination is

provided below.

Stability

Stable under recommended

storage conditions.

Should be protected from
strong acids/alkalis and strong
oxidizing/reducing agents.[7]
Cream soaps containing
potassium fatty acid salts have

been shown to be stable.[8]

Experimental Protocols

Synthesis of Potassium Palmitoleate
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A general method for the preparation of potassium salts of fatty acids (soaps) is through

saponification.[9]

Principle: Palmitoleic acid is neutralized with a stoichiometric amount of potassium hydroxide

(KOH) in a suitable solvent, typically water or an alcohol-water mixture.

Materials:

Palmitoleic acid

Potassium hydroxide (KOH)

Ethanol (or other suitable alcohol)

Distilled water

Magnetic stirrer and hot plate

Beakers and other standard laboratory glassware

Procedure:

Dissolve a known quantity of palmitoleic acid in ethanol in a beaker.

In a separate beaker, prepare a solution of potassium hydroxide in water. The molar ratio of
KOH to palmitoleic acid should be 1:1 for complete neutralization.

Slowly add the KOH solution to the palmitoleic acid solution while stirring continuously.

Gently heat the mixture on a hot plate with continuous stirring to ensure the reaction goes to
completion. The formation of soap may be observed as a change in viscosity or the
formation of a homogenous solution.

The solvent can then be removed, for example by evaporation, to obtain the solid potassium
palmitoleate.

The final product can be washed with a non-polar solvent to remove any unreacted fatty acid
and then dried.
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Determination of Melting Point

Principle: The melting point can be determined using a standard melting point apparatus.
Materials:

e Potassium palmitoleate sample

e Capillary tubes

e Melting point apparatus

Procedure:

e A small amount of the dried potassium palmitoleate powder is packed into a capillary tube.
e The capillary tube is placed in the heating block of the melting point apparatus.

o The temperature is gradually increased, and the range at which the substance melts is
observed and recorded.

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration of a surfactant above which micelles form. It can be determined
by measuring a physical property of the surfactant solution as a function of its concentration.[8]
[10][11][12]

Principle: Many physical properties of a surfactant solution, such as surface tension,
conductivity, and light scattering, show a distinct change in their concentration dependence at
the CMC.

Common Methods:

» Surface Tension Method: The surface tension of the solution is measured at various
concentrations. A plot of surface tension versus the logarithm of the concentration will show
a sharp break, the point of which corresponds to the CMC.[13]
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» Conductivity Method: This method is suitable for ionic surfactants like potassium
palmitoleate. The conductivity of the solution is measured as a function of concentration. A
plot of conductivity versus concentration will exhibit a change in slope at the CMC.[11][12]
[14]

o Light Scattering Method: The intensity of light scattered by the solution is measured at
different concentrations. A significant increase in scattering is observed above the CMC due
to the formation of micelles.[10]

General Procedure (Conductivity Method):

Prepare a stock solution of potassium palmitoleate in deionized water.
o Prepare a series of dilutions of the stock solution to cover a range of concentrations.

o Measure the conductivity of each solution using a calibrated conductivity meter at a constant
temperature.

» Plot the specific conductivity versus the concentration of potassium palmitoleate.

e The plot will show two linear regions with different slopes. The intersection of these two lines
gives the CMC.

Biological Significance and Signaling Pathways

Palmitoleic acid, the parent fatty acid of potassium palmitoleate, is recognized as a lipokine, a
lipid hormone that can signal to distant organs to regulate metabolic processes.[15][16] Its
effects are often mediated through the activation of key signaling pathways. The enhanced
water solubility of potassium palmitoleate makes it a useful tool for in vitro studies of these
pathways.[4]

Activation of Peroxisome Proliferator-Activated
Receptor Alpha (PPARx)

Palmitoleic acid is a known ligand for PPARQ, a nuclear receptor that plays a crucial role in the
regulation of lipid metabolism.[17][18][19] Activation of PPARa leads to the transcription of
genes involved in fatty acid oxidation.[20]
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PPARa Signaling Pathway Activation

Activation of AMP-Activated Protein Kinase (AMPK)

Palmitoleic acid can also activate AMPK, a central regulator of cellular energy homeostasis.[21]

[22][23][24] AMPK activation promotes catabolic pathways, such as fatty acid oxidation, to

generate ATP.[23][24]

AMPK Signaling Pathway Activation

Analytical Methods for Characterization

A variety of analytical techniques can be employed to characterize potassium palmitoleate and

ensure its purity and identity.[7][25][26][27]

Table 2: Analytical Techniques for Potassium Palmitoleate

Technique

Purpose

Fourier-Transform Infrared (FTIR) Spectroscopy

To identify the presence of the carboxylate salt
group and the carbon-carbon double bond,

confirming the structure of the molecule.[4][16]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To provide detailed structural information,
including the position and stereochemistry of the
double bond. *H and 3C NMR are commonly
used.[4]

Gas Chromatography-Mass Spectrometry (GC-
MS)

After conversion to a volatile derivative (e.g., a
fatty acid methyl ester), GC-MS can be used to
confirm the fatty acid profile and identify

impurities.[27]

Atomic Absorption Spectroscopy (AAS)

To quantify the potassium content in the salt,

thereby confirming the stoichiometry.[7]

Conclusion

Potassium palmitoleate is a water-soluble salt of the biologically active fatty acid, palmitoleic

acid. Its physicochemical properties, particularly its surfactant nature, make it a valuable
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compound for various research and development applications, especially in the fields of drug
delivery and metabolic disease research. While some specific quantitative data for potassium
palmitoleate are not readily available, this guide provides a framework for its synthesis,
characterization, and understanding of its biological context. Further experimental investigation
is warranted to fully elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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